N-propyl-5-pyrimidin-5-ylthiophene-2-carboxamide

• IUPAC Name: N-propyl-5-pyrimidin-5-ylthiophene-2-carboxamide
• InChI: InChI=1S/C12H13N3OS/c1-2-5-15-12(16)11-4-3-10(17-11)9-6-13-8-14-7-9/h3-4,6-8H,2,5H2,1H3,(H,15,16)
• InChI Key: KVPGJMLECRHTOJ-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC=C(S1)C2=CN=CN=C2
• Molecular Formula: C12H13N3OS
• Molecular Weight: 247.32 g/mol

Description

N-propyl-5-pyrimidin-5-ylthiophene-2-carboxamide, also known as PPTC, is a synthetic compound that has been studied for its potential use in scientific research. PPTC is a member of the thiophene carboxamide family, which has been shown to have a variety of biological activities.

Mechanism of Action

N-propyl-5-pyrimidin-5-ylthiophene-2-carboxamide exerts its effects by binding to the PP2A catalytic subunit, which leads to the activation of the enzyme. This activation results in the dephosphorylation of various substrates, including proteins involved in cell cycle regulation and DNA damage repair. N-propyl-5-pyrimidin-5-ylthiophene-2-carboxamide has also been shown to induce apoptosis in cancer cells, which may contribute to its anticancer activity.
Biochemical and Physiological Effects:
N-propyl-5-pyrimidin-5-ylthiophene-2-carboxamide has been shown to have a variety of biochemical and physiological effects, including the modulation of PP2A activity, the induction of apoptosis in cancer cells, and the inhibition of cell proliferation. N-propyl-5-pyrimidin-5-ylthiophene-2-carboxamide has also been shown to have activity against a variety of cancer cell lines, including breast, lung, and colon cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-propyl-5-pyrimidin-5-ylthiophene-2-carboxamide in lab experiments is its specificity for PP2A, which allows for the selective modulation of this enzyme. N-propyl-5-pyrimidin-5-ylthiophene-2-carboxamide also has the potential to be used as a tool compound in the development of novel anticancer drugs. However, one limitation of using N-propyl-5-pyrimidin-5-ylthiophene-2-carboxamide in lab experiments is its relatively low potency, which may require the use of high concentrations of the compound.

Future Directions

There are several future directions for the study of N-propyl-5-pyrimidin-5-ylthiophene-2-carboxamide. One area of research could be the development of more potent derivatives of N-propyl-5-pyrimidin-5-ylthiophene-2-carboxamide that could be used as tool compounds in scientific research. Another area of research could be the development of N-propyl-5-pyrimidin-5-ylthiophene-2-carboxamide-based anticancer drugs, which could be used to treat a variety of cancer types. Additionally, further studies could be conducted to elucidate the exact mechanism of action of N-propyl-5-pyrimidin-5-ylthiophene-2-carboxamide and its effects on cellular processes.

Scientific Research Applications

N-propyl-5-pyrimidin-5-ylthiophene-2-carboxamide has been studied for its potential use as a tool compound in scientific research. Specifically, N-propyl-5-pyrimidin-5-ylthiophene-2-carboxamide has been shown to modulate the activity of the protein phosphatase 2A (PP2A), which is involved in a variety of cellular processes, including cell division, DNA replication, and protein synthesis. N-propyl-5-pyrimidin-5-ylthiophene-2-carboxamide has also been shown to have activity against cancer cells, making it a potential candidate for the development of anticancer drugs.